(1-Pentylcyclohexyl)methanol

• IUPAC Name: (1-pentylcyclohexyl)methanol
• InChI: InChI=1S/C12H24O/c1-2-3-5-8-12(11-13)9-6-4-7-10-12/h13H,2-11H2,1H3
• InChI Key: ABCHJPQOHVSJSO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1(CCCCC1)CO
• Molecular Formula: C12H24O
• Molecular Weight: 184.32 g/mol
• CAS RN: 1318951-91-5

Description

“(1-Pentylcyclohexyl)methanol” is an organic compound with a molecular weight of 184.32. It is a liquid at room temperature.

Molecular Structure Analysis

The molecular structure of “(1-Pentylcyclohexyl)methanol” is represented by the InChI code 1S/C12H24O/c1-2-3-5-8-12(11-13)9-6-4-7-10-12/h13H,2-11H2,1H3. This indicates that the molecule consists of a cyclohexane ring functionalized with a hydroxymethyl group and a pentyl group.

Scientific Research Applications

Electrochemical and Photochemical Reactions

• Application : Recent research has explored electrochemical and photochemical reactions using methanol as a sustainable source. .

Power-to-Methanol Process

• Applications : Researchers have investigated electrolysis-based and co-electrolysis-based power-to-methanol routes. .

Catalytic Synthesis of Methanol from Synthesis Gas

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Synthesis routes and methods

Procedure details

LiAlH4 (15 mL, 30 mmol, 2 M/THF) was added drop wise to a solution of 2-2 (1.773 g, 12.5 mmol) in ether (9 mL) at a rate to maintain a gentle reflux. The mixture was stirred further for 15 min. and then was cooled to 0° C. H2O (1 mL) was added followed by 3 M NaOH (1.2 mL) and more H2O (3 mL). The resulting mixture was allowed to warm to room temperature and after 1 h of stirring, 50 mL saturated NH4Cl solution was added. The mixture was extracted with dichloromethane (3×30 mL) and the combined dichloromethane solution was washed with brine and then was dried (Na2SO4), filtered and evaporated. The residue was purified by flash chromatography using a combiflash system by Teledyne Isco (80 g silica gel, 0→100% ethyl acetate/hexanes) which gave the title compound (968 mg, 5.3 mmol, 42%).